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Compound of Interest

Compound Name: VER-155008

Cat. No.: B1683810

This guide provides researchers, scientists, and drug development professionals with detailed
information and troubleshooting for handling the Hsp70 inhibitor, VER-155008.

Frequently Asked Questions (FAQs)

Q1: In which solvents is VER-155008 soluble?

A: VER-155008 is highly soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and
Dimethylformamide (DMF).[1] It is insoluble or only sparingly soluble in aqueous buffers, water,
and ethanol.[1][2][3]

Q2: What is the maximum concentration of VER-155008 that can be achieved in DMSQO?

A: The maximum reported solubility in DMSO varies across suppliers but can reach up to 100
mg/mL (179.7 mM).[3][4] Other sources report solubilities of >27.8 mg/mL, approximately 30
mg/mL, and 55.64 mg/mL.[1][2][5] It is recommended to consult the batch-specific data on your
product's Certificate of Analysis.

Q3: How can | prepare a working solution of VER-155008 in an aqueous buffer?

A: To prepare a solution in an aqueous buffer like PBS, you must first dissolve VER-155008 in
DMSO to create a concentrated stock solution.[1] This stock can then be serially diluted with
the agqueous buffer of choice to the desired final concentration. For example, a 1:9 dilution of a
DMSO stock into PBS (pH 7.2) results in a solubility of approximately 0.1 mg/mL.[1] The final
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concentration of DMSO in your experiment should be kept low (typically <0.1%) to avoid
solvent-induced effects on cells.[2]

Q4: 1 am having trouble dissolving VER-155008. What should | do?
A: If you encounter solubility issues, follow these troubleshooting steps:

o Use High-Quality Solvent: Ensure you are using fresh, anhydrous (hygroscopic) DMSO, as
absorbed moisture can significantly decrease solubility.[3][4]

e Gentle Warming: Warm the solution gently at 37°C for about 10 minutes.[6]
e Sonication: Use an ultrasonic bath to agitate the solution, which can aid in dissolution.[2][6]

 Inert Gas: For creating the initial stock solution, the solvent can be purged with an inert gas.

[1]
Q5: How should I store stock solutions of VER-155008?

A: The solid, crystalline form of VER-155008 should be stored desiccated at -20°C.[1][2] Once
dissolved in DMSO, the stock solution should be aliquoted into smaller volumes to avoid
repeated freeze-thaw cycles and stored at -20°C or -80°C.[2][4]

Q6: What is the stability of VER-155008 in its solid form and in a stock solution?

A: The solid compound is stable for at least four years when stored properly at -20°C.[1] DMSO
stock solutions are stable for up to one year at -20°C or two years at -80°C.[4] It is not
recommended to store agqueous working solutions for more than one day due to potential
degradation.[1][2]

Quantitative Solubility Data

The following table summarizes the solubility of VER-155008 in various solvents based on
available data.
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Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
DMSO 27.8t0 100 ~50 to 180
Dimethylformamide (DMF) ~30 ~54
Ethanol Insoluble / Moderately Soluble Insoluble / Moderately Soluble
Water / Aqueous Buffers Sparingly Soluble / Insoluble Sparingly Soluble / Insoluble
1:9 DMSO:PBS (pH 7.2) ~0.1 ~0.18

Note: Solubility can vary between batches. Always refer to the batch-specific Certificate of
Analysis.

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of VER-155008 (Molecular
Weight: 556.4 g/mol ).

Materials:

VER-155008 solid powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated pipette
Procedure:

e Weighing: Accurately weigh out the desired amount of VER-155008 powder. For example, to
prepare 1 mL of a 10 mM stock, weigh 5.56 mg.

e Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing
the VER-155008 powder. To make a 10 mM stock with 5.56 mg, add 1 mL of DMSO.
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» Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, follow
these steps:

o Warm the vial in a 37°C water bath for 10 minutes.
o Place the vial in an ultrasonic bath for 5-10 minutes.
o Visually inspect the solution to ensure no particulates are visible.

 Aliquoting: Once fully dissolved, dispense the stock solution into single-use aliquots in sterile
cryovials to prevent contamination and degradation from multiple freeze-thaw cycles.[2]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-
term storage (up to 2 years).[4]

Visual Guides
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Start: VER-155008
Fails to Dissolve

Is the DMSO fresh
and anhydrous?

No

Action: Use newly
opended DMSO.

Action: Warm solution
at 37°C for 10 min.

Action: Place solution
in ultrasonic bath.

Does it dissolve?

Yes

. Failure: Consult
Success:

Solution is ready for use.

Certificate of Analysis
or Technical Support.

Click to download full resolution via product page

Caption: Troubleshooting workflow for VER-155008 dissolution issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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